2-[4-(1,3-benzodioxol-5-yl)-2,3-dioxopyrazin-1-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-yl)-2,3-dioxopyrazin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H17N3O6/c1-27-15-4-2-3-13(9-15)21-18(24)11-22-7-8-23(20(26)19(22)25)14-5-6-16-17(10-14)29-12-28-16/h2-10H,11-12H2,1H3,(H,21,24)
• InChI Key: SXNZAMVIPKZFKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H17N3O6
• Molecular Weight: 395.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzodioxole, a pyrazine, and an acetamide. Benzodioxoles are organic compounds containing a benzene ring fused to either isomers of dioxole. Pyrazines are heterocyclic aromatic organic compounds with the chemical formula C4H4N2. Acetamides are organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzodioxole and pyrazine rings would likely contribute to the compound’s rigidity and planarity, while the acetamide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of an amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and melting point.

Scientific Research Applications

Allelochemicals in Agriculture

Research indicates that cyclic hydroxamic acids and lactams, including compounds similar to the one , are present in agricultural crops like wheat, rye, and maize. These allelochemicals, found as glucosides, transform into unstable agluconic forms upon injury or insect attack. The transformation includes the formation of benzoxazolinones, leading to the synthesis of transformation products like aminophenoxazinones, malonamic acids, and acetamides, which are crucial in exploiting the allelopathic properties of these crops for weed and soil-borne disease suppression (Fomsgaard et al., 2004).

Synthetic Chemistry and Pharmaceutical Applications

The acetamide group, present in the molecule, plays a significant role in pharmaceutical chemistry. For instance, the synthesis of benzyl-2,4-diacetamido-2,4,6-trideoxy-α(β)-D-galactopyranoside, a derivative similar in structure to the compound , has implications for the development of pharmaceutical products, showcasing the utility of acetamide derivatives in drug synthesis (Hermans et al., 1987).

Agricultural Chemistry and Herbicidal Activity

Compounds with a benzoxazinone structure, related to the compound , have been synthesized for potential use as Protox inhibitors. These compounds, including phenyl and 1,4-benzoxazin-5-yl pyrazole derivatives, demonstrate significant bioactivity and herbicidal activity. This highlights the potential of similar compounds in the development of new herbicides (Zhou et al., 2010).

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and studied in more detail.